N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C15H17N5O2/c1-3-20-13-6-5-11(8-10(13)4-7-14(20)21)16-15(22)12-9-19(2)18-17-12/h5-6,8-9H,3-4,7H2,1-2H3,(H,16,22)
• InChI Key: LOBPSTYRQLUNMK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CN(N=N3)C
• Molecular Formula: C15H17N5O2
• Molecular Weight: 299.33 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C15H17N5O2 and its molecular weight is 299.334. The purity is usually 95%.
BenchChem offers high-quality N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Several studies highlight the compound's efficacy as an antimicrobial agent. A study by Sumangala et al. (2010) synthesized a series of 1,2,3-triazole derivatives containing the quinoline moiety, demonstrating significant antimicrobial activity, indicating the potential of similar compounds for battling infections (Sumangala et al., 2010). Furthermore, Desai et al. (2011) explored quinazolinone and 4-thiazolidinone derivatives, which exhibited promising in vitro antibacterial and antifungal activities, suggesting the compound's role in developing new antimicrobial agents (Desai et al., 2011).

Anticancer Applications

Research into the anticancer properties of similar compounds has been fruitful. Gaber et al. (2021) synthesized quinoline-3-carboxylic acid derivatives, testing them against the MCF-7 breast cancer cell line. The study found significant anticancer activity, offering a basis for the compound to be explored for anticancer applications (Gaber et al., 2021).

Synthetic and Structural Studies

Investigations into the synthesis and structural aspects of related compounds have provided valuable insights. Batalha et al. (2019) delved into the regioselective ethylation reaction of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide, contributing to the understanding of the compound's chemical behavior and potential modifications to enhance its biological activity (Batalha et al., 2019).